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Fentanyl Solution Stability Technical Support
Center
Welcome to the Technical Support Center for Fentanyl Solutions. This guide is designed for

researchers, scientists, and drug development professionals to provide in-depth, field-proven

insights into maintaining the stability of fentanyl solutions for long-term experiments. Ensuring

the integrity and concentration of your fentanyl solutions is paramount for reproducible and

accurate results. This resource offers a combination of troubleshooting advice, frequently

asked questions (FAQs), and detailed protocols to address common challenges encountered in

the laboratory.

Understanding Fentanyl Stability: A Foundational
Overview
Fentanyl, a potent synthetic opioid, is susceptible to degradation through several pathways,

including hydrolysis, oxidation, and photodegradation.[1][2][3] The stability of fentanyl in

solution is not absolute and is critically influenced by environmental factors such as pH,
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temperature, light exposure, and the choice of solvent and storage container.[1][4][5]

Understanding these factors is the first step toward ensuring the long-term viability of your

experimental solutions.

Common degradation products of fentanyl include N-phenyl-1-(2-phenylethyl)-piperidin-4-

amine (PPA), propionanilide (PRP), and fentanyl N-oxide.[1][3] The formation of these

degradants signifies a loss of the active parent compound and can potentially introduce

confounding variables into your experiments.

Frequently Asked Questions (FAQs)
Q1: What is the optimal pH for storing aqueous fentanyl solutions?

A1: Fentanyl solutions exhibit the greatest stability in acidic conditions. A pH range of 3.5 to 5.5

is recommended to minimize degradation.[6] Specifically, a pH of 6.0 or lower has been shown

to be stable.[1][4] Alkaline environments, particularly strongly alkaline ones, can lead to

significant degradation.[1][4] For fentanyl citrate compositions, a pH range of 2.0 to 3.8 has

been shown to yield excellent stability.[7]

Q2: How does temperature affect the stability of fentanyl solutions?

A2: Elevated temperatures accelerate the degradation of fentanyl.[1][5] For long-term storage,

refrigeration (2-8°C) is generally recommended. Some studies have shown fentanyl to be

stable for extended periods at room temperature (~20-25°C) when properly prepared and

stored, but refrigeration provides an additional layer of protection against thermal degradation.

[8][9][10][11] It is crucial to avoid repeated freeze-thaw cycles, as this can negatively impact

stability.[12]

Q3: Should I protect my fentanyl solutions from light?

A3: While some studies suggest fentanyl is relatively stable to light exposure, it is best practice

to protect solutions from light, especially during long-term storage.[3][9][10][11] Ultraviolet (UV)

irradiation can cause degradation.[5] Using amber vials or storing containers in the dark is a

simple and effective measure to prevent potential photodegradation.

Q4: What type of container material is best for storing fentanyl solutions?
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A4: Polypropylene and glass containers are generally suitable for storing fentanyl solutions.[8]

[13][14][15] Polyvinyl chloride (PVC) containers may also be used, with studies showing

stability for up to 48 hours.[14][15] However, there is a potential for adsorption of fentanyl to

PVC surfaces, particularly if the pH of the solution rises above 5.5.[11] Therefore, for long-term

storage, polypropylene or borosilicate glass are preferred to minimize the risk of adsorption and

leaching.

Q5: Can I use tap water to prepare my fentanyl solutions?

A5: No. Always use high-purity, sterile water, such as Sterile Water for Injection or HPLC-grade

water, to prepare your solutions. Tap water contains impurities and microorganisms that can

degrade fentanyl and contaminate your experiments.

Q6: I've noticed a precipitate in my fentanyl solution. What should I do?

A6: Precipitation can occur due to changes in pH, temperature, or solvent composition. Do not

use a solution with a precipitate. The formation of a solid indicates that the concentration of the

solution is no longer accurate. You will need to discard the solution and prepare a fresh batch,

paying close attention to the preparation protocol.
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Issue Potential Cause(s) Recommended Action(s)

Loss of Potency/Concentration

Over Time

- Improper pH: Solution may

be too alkaline. - High Storage

Temperature: Accelerated

thermal degradation. - Light

Exposure: Photodegradation. -

Adsorption to Container:

Fentanyl adhering to the

container walls. - Evaporation:

Improperly sealed container.

- Verify and adjust the pH of

the solution to the

recommended acidic range

(3.5-5.5). - Store solutions at

refrigerated temperatures (2-

8°C). - Protect solutions from

light using amber vials or by

storing in the dark. - Use

polypropylene or glass

containers. - Ensure containers

are tightly sealed.

Visible Particulates or

Cloudiness

- Microbial Contamination:

Introduction of bacteria or

fungi. - Precipitation: Change

in solubility due to pH or

temperature shifts. -

Incompatibility with Diluent:

Reaction with components of

the solvent.

- Prepare solutions using

aseptic techniques and sterile

water. Consider filtration

through a 0.22 µm filter. -

Discard the solution and

prepare a fresh batch,

ensuring the pH and

temperature are controlled. -

Ensure the diluent is

compatible with fentanyl citrate

(e.g., 0.9% sodium chloride or

5% dextrose in water).

Discoloration of the Solution

- Oxidation: Reaction with

oxygen, potentially catalyzed

by light or impurities. -

Degradation: Formation of

colored degradation products.

- Purge the headspace of the

container with an inert gas

(e.g., nitrogen or argon) before

sealing. - Investigate the

specific degradation products

using analytical methods like

HPLC-MS to understand the

degradation pathway.
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Protocol 1: Preparation of a Stable Aqueous Fentanyl
Stock Solution (1 mg/mL)
Objective: To prepare a sterile, stable stock solution of fentanyl citrate for long-term storage.

Materials:

Fentanyl citrate powder (analytical grade)

Sterile Water for Injection, USP

0.1 M Hydrochloric Acid (HCl) or Citric Acid solution

Sterile, depyrogenated borosilicate glass vials with PTFE-lined caps or polypropylene

cryovials

Calibrated analytical balance

Sterile volumetric flasks

Sterile 0.22 µm syringe filters

Calibrated pH meter

Procedure:

Safety First: Handle fentanyl citrate powder in a designated area, such as a chemical fume

hood, wearing appropriate personal protective equipment (PPE), including double nitrile

gloves, a lab coat, and safety glasses.[16][17]

Weighing: Accurately weigh the desired amount of fentanyl citrate powder. For a 1 mg/mL

solution, you will weigh 1.57 mg of fentanyl citrate for every 1 mL of final solution volume

(Fentanyl citrate is approximately 63.7% fentanyl base by mass).

Dissolution: Transfer the powder to a sterile volumetric flask. Add approximately 80% of the

final volume of Sterile Water for Injection. Gently swirl to dissolve the powder completely.
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pH Adjustment: Measure the pH of the solution using a calibrated pH meter. If necessary,

adjust the pH to between 3.5 and 4.5 by adding 0.1 M HCl or citric acid dropwise.[6][7]

Final Volume: Once the desired pH is achieved, add Sterile Water for Injection to the final

volume mark on the volumetric flask. Mix the solution thoroughly by inversion.

Sterile Filtration: Draw the solution into a sterile syringe and pass it through a sterile 0.22 µm

syringe filter into the final sterile storage vials. This step is crucial to remove any potential

microbial contamination.

Storage: Tightly cap the vials, label them clearly with the compound name, concentration,

date of preparation, and your initials. Store the vials at 2-8°C, protected from light.

Protocol 2: Stability Testing of Fentanyl Solutions via
HPLC
Objective: To quantify the concentration of fentanyl in a solution over time to assess its stability.

Materials:

High-Performance Liquid Chromatography (HPLC) system with a UV or Mass Spectrometry

(MS) detector.[18][19][20]

C18 reverse-phase HPLC column

Fentanyl analytical standard

Mobile phase (e.g., a mixture of acetonitrile and a buffered aqueous solution)

Your prepared fentanyl solution

Autosampler vials

Procedure:

Method Development: Develop a stability-indicating HPLC method capable of separating

fentanyl from its potential degradation products. This may involve adjusting the mobile phase

composition, flow rate, and column temperature.
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Calibration Curve: Prepare a series of calibration standards of known fentanyl

concentrations. Run these standards on the HPLC to generate a calibration curve.

Initial Analysis (T=0): Immediately after preparing your fentanyl solution, take an aliquot and

analyze it using the developed HPLC method. This will serve as your baseline concentration.

Time-Point Analysis: At predetermined time points (e.g., 1 week, 1 month, 3 months, etc.),

remove an aliquot from your stored solution and analyze it using the same HPLC method.

Data Analysis: Quantify the fentanyl concentration at each time point by comparing the peak

area to the calibration curve. Calculate the percentage of the initial concentration remaining.

A solution is generally considered stable if the concentration remains above 90% of the initial

value.

Visual Inspection: At each time point, visually inspect the solution for any signs of

precipitation, cloudiness, or color change. Also, measure the pH to monitor for any significant

shifts.
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Caption: Major degradation pathways for fentanyl in solution.
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Caption: A typical workflow for conducting a long-term stability study of a fentanyl solution.

Summary of Recommended Storage Conditions
Parameter Recommendation Rationale

pH 3.5 - 5.5

Minimizes hydrolytic

degradation.[6] Fentanyl is

more stable in acidic

conditions.[1][4][7]

Temperature 2 - 8°C (Refrigerated)
Slows down chemical

degradation processes.[12]

Light
Protect from light (use amber

vials)
Prevents photodegradation.[5]

Solvent
Sterile Water for Injection,

0.9% NaCl, or 5% Dextrose

Ensures purity and

compatibility.[15][21][22]

Container
Borosilicate Glass or

Polypropylene

Inert materials that minimize

adsorption.[8][13]

Atmosphere
Consider purging with inert gas

(N₂ or Ar)

Reduces the risk of oxidation,

especially for very long-term

storage.

By adhering to these guidelines and protocols, researchers can significantly improve the

stability of their fentanyl solutions, leading to more reliable and reproducible experimental

outcomes. For further questions or specific application support, please do not hesitate to

contact our technical support team.

References
Temperature and pH-dependent stability of fentanyl analogs: Degradation pathways and
potential biomarkers. PubMed. (2024-07-12).
Bacterial contamination in solution aspirated from non-sterile packaged fentanyl ampoules: a
labor
Fentanyl Safety in the Laboratory: Best Practices for Risk Mitig

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 13 Tech Support

https://www.benchchem.com/product/b1253973/docs?utm_src=pdf-body-img#improving-the-stability-of-fentanyl-solutions-for-long-term-experiments
https://patents.google.com/patent/WO2016203497A1/en
https://pubmed.ncbi.nlm.nih.gov/38997947/
https://www.researchgate.net/publication/382237483_Temperature_and_pH-dependent_stability_of_fentanyl_analogs_Degradation_pathways_and_potential_biomarkers
https://patents.google.com/patent/US4486423A/en
https://pubmed.ncbi.nlm.nih.gov/34008837/
https://www.epa.gov/sites/default/files/2018-11/documents/decon_poster_099.pdf
https://academic.oup.com/ajhp/article-pdf/47/7/1584/28443624/ajhp1584.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC7553636/
https://www.researchgate.net/publication/24350278_Stability_of_fentanyl_5_gmL_diluted_with_09_sodium_chloride_injection_and_stored_in_polypropylene_syringes
https://www.mdpi.com/2226-4787/3/4/379
https://pubmed.ncbi.nlm.nih.gov/23979473/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1253973?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fentanyl Degradation in Syringes Obtained from IV Drug Users in Washington D.C. MARS.
Thermal degradation energetics of fentanyl and its analogues: furanyl fentanyl and ortho-
fluoro fentanyl. Physical Chemistry Chemical Physics (RSC Publishing).
Forced degradation of fentanyl: Identification and analysis of impurities and degradants.
Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry Assay for
Quantifying Fentanyl and 22 Analogs and Metabolites in Whole Blood, Urine, and Hair.
Frontiers.
Energetics of high temperature degradation of fentanyl into primary and secondary products.
OSTI.GOV. (2023-11-22).
Temperature and pH-dependent stability of fentanyl analogs: Degradation pathways and
potential biomarkers.
Standard Operating Procedures. University of Georgia Office of Research.
Development of a GC-MS Assay for the Determination of Fentanyl Pharmacokinetics in
Rabbit Plasma after Sublingual Spray Delivery. NIH.
Stable fentanyl composition.
pH Stability of Injectable Fentanyl, Bupivacaine, or Clonidine Solution or a Ternary Mixture in
0.9% Sodium Chloride in Two Types of Polypropylene Syringes. PubMed.
Determination of Nine Fentanyl Drugs in Hair Samples by GC-MS/MS and LC-MS/MS. ACS
Omega. (2022-05-31).
Measurement of plasma fentanyl concentration: Comparison of three methods. Canadian
Anaesthetists’ Society Journal.
Physical Compatibility and Chemical Stability of Fentanyl and Naloxone Hydrochloride in 0.
The Synthetic Opioid Fentanyl Is Degraded By Temperature And Ultraviolet Irradi
Stability of Fentanyl Citrate, Hydromorphone Hydrochloride, Ketamine Hydrochloride,
Midazolam, Morphine Sulfate, and Pentobarbital Sodium in Polypropylene Syringes. MDPI.
Fundamentals of Fentanyl Safety in Public Health Labor
Modern Methods for Detection of Fentanyl and Its Analogues: A Comprehensive Review of
Technologies and Applic
Stability of Fentanyl Citr
Stability of fentanyl 5 g/mL diluted with 0.9% sodium chloride injection and stored in
polypropylene syringes.
Guidelines for the safe handling of synthetic opioids for law enforcement and customs
officers. UNODC.
Chemical Stability of Fentanyl in Polypropylene Syringes and Polyvinylchloride Bags. IJPC.
Chemical Stability of Fentanyl in Polypropylene Syringes and Polyvinylchloride Bags. IJPC.
Microbial contamination in medical fentanyl kills 51 in Argentina as drug safety protocols face
increasing pressure. Chemistry World. (2025-09-09).
Long-Term Stability of 13 Fentanyl Analogs in Blood. PubMed. (2021-09-17).

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 13 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1253973?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stability of fentanyl citrate in glass and plastic containers and in a patient-controlled delivery
system. Oxford Academic.
Chemical Stability of Fentanyl in Polypropylene Syringes and Polyvinylchloride Bags.
Energetics of high temperature degradation of fentanyl into primary and secondary products.
OSTI.GOV.
Stability of fentanyl citrate in glass and plastic containers and in a patient-controlled delivery
system. American Journal of Hospital Pharmacy.
Oxidative Degradation of Fentanyl in Aqueous Solutions of Peroxides and Hypochlorites.
Defence Science Journal.
Voluntary Guidelines for Methamphetamine and Fentanyl Labor
NRT Quick Reference Guide: Fentanyl.
Argentina's contaminated fentanyl tragedy highlights challenges of generic drug supply.
Chemistry World. (2025-10-07).
Physical Compatibility and Chemical Stability of Fentanyl and Naloxone. DDDT. (2020-10-
09).
Stability of Fentanyl Citrate, Hydromorphone Hydrochloride, Ketamine Hydrochloride,
Midazolam, Morphine Sulfate, and Pentobarbital Sodium in Polypropylene Syringes.
Stability of Midazolam and Fentanyl in Infusion Solutions.
A ready-to-administer solution of fentanyl citrate.
Fentanyl 50 mcg/mL Injection. U.S. Pharmacist. (2012-08-21).
How to Safely Manage Fentanyl. Process Cleaning Solutions.
Oxidative Degradation of Fentanyl in Aqueous Solutions of Peroxides and Hypochlorites.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Temperature and pH-dependent stability of fentanyl analogs: Degradation pathways and
potential biomarkers - PubMed [pubmed.ncbi.nlm.nih.gov]

2. Thermal degradation energetics of fentanyl and its analogues: furanyl fentanyl and ortho-
fluoro fentanyl - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]

3. researchgate.net [researchgate.net]

4. researchgate.net [researchgate.net]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 13 Tech Support

https://www.benchchem.com/product/b1253973?utm_src=pdf-custom-synthesis#bc-rfq
https://pubmed.ncbi.nlm.nih.gov/38997947/
https://pubmed.ncbi.nlm.nih.gov/38997947/
https://pubs.rsc.org/en/content/articlelanding/2025/cp/d5cp00024f
https://pubs.rsc.org/en/content/articlelanding/2025/cp/d5cp00024f
https://www.researchgate.net/publication/44592335_Forced_degradation_of_fentanyl_Identification_and_analysis_of_impurities_and_degradants
https://www.researchgate.net/publication/382237483_Temperature_and_pH-dependent_stability_of_fentanyl_analogs_Degradation_pathways_and_potential_biomarkers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1253973?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. epa.gov [epa.gov]

6. WO2016203497A1 - A ready-to-administer solution of fentanyl citrate - Google Patents
[patents.google.com]

7. US4486423A - Stable fentanyl composition - Google Patents [patents.google.com]

8. mdpi.com [mdpi.com]

9. International Journal of Pharmaceutical Compounding [ijpc.com]

10. Chemical Stability of Fentanyl in Polypropylene Syringes and Polyvinylchloride Bags
[ijpc.com]

11. researchgate.net [researchgate.net]

12. Long-Term Stability of 13 Fentanyl Analogs in Blood - PubMed
[pubmed.ncbi.nlm.nih.gov]

13. pH Stability of Injectable Fentanyl, Bupivacaine, or Clonidine Solution or a Ternary
Mixture in 0.9% Sodium Chloride in Two Types of Polypropylene Syringes - PubMed
[pubmed.ncbi.nlm.nih.gov]

14. academic.oup.com [academic.oup.com]

15. academic.oup.com [academic.oup.com]

16. Fentanyl Safety in the Laboratory: Best Practices for Risk Mitigation | Lab Manager
[labmanager.com]

17. research.uga.edu [research.uga.edu]

18. Frontiers | Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry
Assay for Quantifying Fentanyl and 22 Analogs and Metabolites in Whole Blood, Urine, and
Hair [frontiersin.org]

19. Development of a GC-MS Assay for the Determination of Fentanyl Pharmacokinetics in
Rabbit Plasma after Sublingual Spray Delivery - PMC [pmc.ncbi.nlm.nih.gov]

20. mdpi.com [mdpi.com]

21. Physical Compatibility and Chemical Stability of Fentanyl and Naloxone Hydrochloride in
0.9% Sodium Chloride Injection Solution for Patient-Controlled Analgesia Administration -
PMC [pmc.ncbi.nlm.nih.gov]

22. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Improving the stability of Fentanyl solutions for long-
term experiments]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1253973/docs#improving-the-stability-of-fentanyl-
solutions-for-long-term-experiments]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 13 Tech Support

https://www.epa.gov/sites/default/files/2018-11/documents/decon_poster_099.pdf
https://patents.google.com/patent/WO2016203497A1/en
https://patents.google.com/patent/WO2016203497A1/en
https://patents.google.com/patent/US4486423A/en
https://www.mdpi.com/2226-4787/3/4/379
https://ijpc.com/Abstracts/Abstract.cfm?ABS=2294
https://ijpc.com/abstracts/Abstract_basic.cfm?ABS=2294
https://ijpc.com/abstracts/Abstract_basic.cfm?ABS=2294
https://www.researchgate.net/publication/255706480_Chemical_Stability_of_Fentanyl_in_Polypropylene_Syringes_and_Polyvinylchloride_Bags
https://pubmed.ncbi.nlm.nih.gov/34008837/
https://pubmed.ncbi.nlm.nih.gov/34008837/
https://pubmed.ncbi.nlm.nih.gov/23979473/
https://pubmed.ncbi.nlm.nih.gov/23979473/
https://pubmed.ncbi.nlm.nih.gov/23979473/
https://academic.oup.com/ajhp/article-abstract/47/7/1584/5180175
https://academic.oup.com/ajhp/article-pdf/47/7/1584/28443624/ajhp1584.pdf
https://www.labmanager.com/working-safely-with-fentanyl-in-the-lab-6364
https://www.labmanager.com/working-safely-with-fentanyl-in-the-lab-6364
https://research.uga.edu/docs/CSP1500/Fentanyl-437-38-7.doc
https://www.frontiersin.org/journals/chemistry/articles/10.3389/fchem.2019.00184/full
https://www.frontiersin.org/journals/chemistry/articles/10.3389/fchem.2019.00184/full
https://www.frontiersin.org/journals/chemistry/articles/10.3389/fchem.2019.00184/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC2751381/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2751381/
https://www.mdpi.com/1420-3049/30/17/3577
https://pmc.ncbi.nlm.nih.gov/articles/PMC7553636/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7553636/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7553636/
https://www.researchgate.net/publication/24350278_Stability_of_fentanyl_5_gmL_diluted_with_09_sodium_chloride_injection_and_stored_in_polypropylene_syringes
https://www.benchchem.com/product/b1253973/docs#improving-the-stability-of-fentanyl-solutions-for-long-term-experiments
https://www.benchchem.com/product/b1253973/docs#improving-the-stability-of-fentanyl-solutions-for-long-term-experiments
https://www.benchchem.com/product/b1253973/docs#improving-the-stability-of-fentanyl-solutions-for-long-term-experiments
https://www.benchchem.com/product/b1253973/docs#improving-the-stability-of-fentanyl-solutions-for-long-term-experiments
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1253973?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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